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Compound of Interest

Compound Name: But-1-yn-1-yltrimethylsilane

Cat. No.: B1265609

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for But-1-yn-
1-yltrimethylsilane (CAS No. 62108-37-6), a valuable reagent in organic synthesis. The
following sections detail its hazards, physical and chemical properties, and recommended
safety procedures.

GHS Hazard Classification

But-1-yn-1-yltrimethylsilane is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are summarized in the table below.

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2

and vapor[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation[1]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1]
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GHS Pictograms:

Danger

Physical and Chemical Properties

The known physical and chemical properties of But-1-yn-1-yltrimethylsilane are presented
below. This data is essential for safe handling, storage, and use in experimental settings.

Property Value Source
Molecular Formula C7H14Si [1112][3]
Molecular Weight 126.27 g/mol [1112][3]
CAS Number 62108-37-6 [2][3]
Boiling Point 104.5°C at 760 mmHg [2]
Flash Point 6°C [2]
Density 0.774 g/cm3 [2]
Refractive Index 1.419 [2]

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented were not
available in the public domain search results. This information is typically found in the full
Safety Data Sheet (SDS) provided by the manufacturer. It is strongly recommended to consult
the substance-specific SDS from your supplier for comprehensive handling and emergency
procedures.

Spill Handling Workflow

In the event of a spill, a clear and logical workflow is crucial to ensure safety and minimize
environmental impact. The following diagram outlines the recommended procedure for handling
a spill of But-1-yn-1-yltrimethylsilane, based on its known hazards as a flammable and
irritating liquid.
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Spill Detected

Evacuate Immediate Area

:

Alert Others & Safety Officer

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE i
(Gloves, Goggles, Lab Coat, Respirator if needed) LD Sl

Contain the Spill
(Use absorbent material)

Call Emergency Services
& Professional Hazmat Team

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container
for Hazardous Waste

Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines)

Ventilate the Area

Click to download full resolution via product page

Caption: Spill response workflow for But-1-yn-1-yltrimethylsilane.
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Safe Handling and Storage

Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing, including gloves and eye/face protection.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Take measures to prevent the buildup of electrostatic charge.[2]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

o Store away from incompatible materials such as oxidizing agents.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265609?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

